Cas no 588688-45-3 (7-Chloro-1H-indole-4-carboxylic acid)

• Product Name: 7-Chloro-1H-indole-4-carboxylic acid
• CAS No: 588688-45-3
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD11845605
• CID: 841925
• PubChem ID: 53399228
• Update Time: 2025-04-19

7-Chloro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1H-indole-4-carboxylic acid
• 7-Chloro-4-indole carbaxaldehyde
• 7-Chloro-4-indole carboxylic acid
• AK119778
• 7-Chloro-indole-4-carboxylic acid
• 8738AB
• FCH1175431
• SB15245
• AX8245194
• AB0098245
• MFCD11845605
• CS-0039070
• AKOS016010783
• DTXSID40694583
• DS-5763
• 7-Chloro-1H-indole-4-carboxylicacid
• I10104
• 588688-45-3
• DB-072529

• MDL： MFCD11845605
• Inchi： 1S/C9H6ClNO2/c10-7-2-1-6(9(12)13)5-3-4-11-8(5)7/h1-4,11H,(H,12,13)
• InChI Key： FKMNAVDJNRMGHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C2C=CNC=21

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.548±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),

7-Chloro-1H-indole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature